Cas no 16562-03-1 (2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, (3R-cis)- (9CI))

• Product Name: 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, (3R-cis)- (9CI)
• CAS No: 16562-03-1
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 121733
• Update Time: 2024-01-24

2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, (3R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, (3R-cis)- (9CI)
• (3R,6R)-3-[(AMINOOXY)METHYL]-6-6--2,5-DIONE
• (3R,6R)-3-[(Aminooxy)methyl]-6-methyl-2,5-piperazinedione
• 3-(Aminomethyl)-N-ethylbenzenamine
• 3-(aminooxy-methyl)-6-methyl-piperazine-2,5-dione
• AGN-PC-0CKVK9
• Benzenemethanamine, 3-(ethylamino)-
• CTK3H5845
• SureCN2642459
• 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-,(3R-cis)-(9CI)

• Inchi： 1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10)/t3-,4-/m1/s1
• InChI Key： NEPHRNHDXGKJEN-QWWZWVQMSA-N
• SMILES： N1[C@H](C)C(=O)N[C@H](CON)C1=O

Computed Properties

• Exact Mass: 173.08013
• Monoisotopic Mass: 173.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 588.1±35.0 °C(Predicted)
• PSA: 93.45
• pka: 12.85±0.60(Predicted)